Cas no 851989-09-8 (N-(2-ethylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N-(2-ethylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851989-09-8
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 6007087
• PubChem ID: 2988399
• Update Time: 2025-05-23

N-(2-ethylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• N-(2-ethylphenyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• N-(2-ethylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide
• 3(2H)-Benzoxazolepropanamide, N-(2-ethylphenyl)-2-oxo-
• 851989-09-8
• AT-057/43348350
• Z88359428
• N-(2-ethylphenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• SR-01000128269
• F0643-0130
• AKOS000458091
• SR-01000128269-1

• Inchi： 1S/C18H18N2O3/c1-2-13-7-3-4-8-14(13)19-17(21)11-12-20-15-9-5-6-10-16(15)23-18(20)22/h3-10H,2,11-12H2,1H3,(H,19,21)
• InChI Key： LUEPUJFCJOAHKD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCC(NC2=CC=CC=C2CC)=O)C1=O

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• pka: 14.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-(2-ethylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

N-(2-Ethylphenyl)-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanamide: A Comprehensive Overview

The compound with CAS No. 851989-09-8, known as N-(2-ethylphenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and the latest research findings.

N-(2-Ethylphenyl)-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanamide belongs to the class of amides, which are widely used in pharmaceuticals due to their stability and bioavailability. The molecule consists of a benzoxazole ring system fused with a dihydrobenzoxazole moiety, which is further substituted with an ethylphenyl group. This structure contributes to its unique electronic properties and interactions with biological targets.

Recent studies have highlighted the importance of benzoxazole derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The propanamide functional group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as absorption and distribution.

The synthesis of N-(2-Ethylphenyl)-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

Biological evaluations of this compound have revealed promising results in several assays. For instance, it has shown moderate inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes suggests it could be effective in targeting intracellular pathogens.

One of the most exciting developments in recent years is the exploration of benzoxazole derivatives as scaffolds for designing multi-target drugs. By modifying the substituents on the benzoxazole ring, researchers can fine-tune the compound's selectivity and potency. In the case of N-(2-Ethylphenyl)-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanamide, the ethylphenyl group introduces lipophilicity without compromising solubility—a critical balance for drug candidates.

Moreover, computational studies using molecular docking have provided insights into how this compound interacts with its target proteins. These studies suggest that the propanamide group forms hydrogen bonds with key residues in the active site, while the aromatic rings contribute to hydrophobic interactions. Such detailed understanding is invaluable for guiding further optimization efforts.

In terms of applications beyond pharmacology, benzoxazole derivatives are also being investigated for their potential in materials science. For example, they can serve as building blocks for constructing advanced materials with tailored optical or electronic properties. The versatility of these compounds underscores their importance across multiple scientific disciplines.

It is worth noting that the development of N-(2-Ethylphenyl)-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanamide has been influenced by green chemistry principles. Researchers are increasingly adopting eco-friendly synthesis methods to minimize environmental impact while maintaining high standards of product quality.

In conclusion, N-(2-Ethylphenyl)-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-3-Yl)Propanamide represents a compelling example of how modern chemical research can yield compounds with diverse applications and significant therapeutic potential. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an even greater role in advancing both medicine and materials science.